7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride

Specification

• CAS No.: 1258638-65-1
• Molecular Formula: C17H20Cl3N3O2
• Molecular Weight: 404.716
• IUPAC Name: 7,8-diamino-2-[4-(dimethylamino)phenyl]chromen-4-one;trihydrochloride
• Standard InChI: InChI=1S/C17H17N3O2.3ClH/c1-20(2)11-5-3-10(4-6-11)15-9-14(21)12-7-8-13(18)16(19)17(12)22-15;;;/h3-9H,18-19H2,1-2H3;3*1H
• Standard InChI Key: XYKZQWJOSUVOJB-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3)N)N.Cl.Cl.Cl

Introduction

Structural Identification and Physical Properties

7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride is a chemical compound identified by the CAS registry number 1258638-65-1. The compound belongs to the chromene family, a class of heterocyclic compounds characterized by a benzene ring fused to a pyran ring. This particular derivative contains multiple functional groups that contribute to its potential biological activities.

Chemical Identifiers and Structural Formula

The chemical structure of 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride consists of a chromene core with specific functional groups positioned at defined locations. Table 1 presents the comprehensive chemical identifiers for this compound.

Table 1: Chemical Identifiers of 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one Trihydrochloride

Identifier	Value
CAS Number	1258638-65-1
Molecular Formula	C₁₇H₂₀Cl₃N₃O₂
Molecular Weight	404.72 g/mol
IUPAC Name	7,8-diamino-2-[4-(dimethylamino)phenyl]chromen-4-one;trihydrochloride
Standard InChI	InChI=1S/C17H17N3O2.3ClH/c1-20(2)11-5-3-10(4-6-11)15-9-14(21)12-7-8-13(18)16(19)17(12)22-15;;;/h3-9,18-19H,1-2H3;3*1H
Standard InChIKey	XYKZQWJOSUVOJB-UHFFFAOYSA-N
SMILES	CN(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3)N)N.Cl.Cl.Cl

The compound's structure features a chromene core with a carbonyl group at position 4, amino groups at positions 7 and 8, and a 4-(dimethylamino)phenyl substituent at position 2. The trihydrochloride component indicates that the molecule exists as a salt with three chloride counter-ions, likely due to protonation of the basic amino and dimethylamino groups.

Physical Properties

The physical properties of 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride are critical for its characterization and handling in research settings. Though detailed spectroscopic data is limited in the available literature, several key physical properties have been documented, as presented in Table 2.

Table 2: Physical Properties of 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one Trihydrochloride

Property	Value
Physical State	Solid
Color	Yellow to yellow-solid (based on commercial listings)
Purity (Commercial)	95+%
MDL Number	MFCD18433529
PubChem Compound ID	66521733

The compound is commercially available with a purity typically exceeding 95%, making it suitable for research applications requiring high-quality reagents.

Biological Activity and Research Applications

Although detailed biological activity data specifically for 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride is limited in the available literature, studies on structurally similar compounds provide insights into its potential applications.

Analytical Methods for Characterization

Accurate characterization of 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride is essential for confirming its identity, purity, and properties. Though specific analytical data for this compound is limited in the available literature, several standard analytical techniques are applicable.

Spectroscopic Methods

Spectroscopic techniques provide valuable structural information about organic compounds like 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR can confirm the structural arrangement of the chromene core, the positioning of amino groups, and the presence of the dimethylamino-substituted phenyl group

• Infrared (IR) Spectroscopy: IR analysis can identify characteristic functional groups such as the carbonyl at position 4, the amino groups at positions 7 and 8, and the dimethylamino group on the phenyl substituent

• Mass Spectrometry (MS): MS can confirm the molecular weight and provide fragmentation patterns that support the structural assignment

Chromatographic Analysis

Chromatographic techniques are valuable for assessing the purity and identity of 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride:

• High-Performance Liquid Chromatography (HPLC): HPLC can quantify the purity of the compound and detect potential impurities

• Thin-Layer Chromatography (TLC): TLC provides a rapid method for monitoring reactions and assessing purity during synthesis

These analytical methods collectively enable researchers to confirm the identity, assess the purity, and investigate the properties of 7,8-Diamino-2-(4-(dimethylamino)phenyl)-4H-chromen-4-one trihydrochloride for research applications.